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Compound of Interest

Compound Name: C11-PEG6-alcohol

CAS No.: 92691-26-4

Cat. No.: B13726618

Get Quote

For Researchers, Scientists, and Drug Development Professionals

C11-PEG6-alcohol, systematically named 3,6,9,12,15-Pentaoxahexacosan-1-ol, is a

bifunctional molecule featuring a hydrophobic 11-carbon alkyl chain (C11) and a hydrophilic

hexaethylene glycol (PEG6) chain that terminates with a primary alcohol (-OH) functional

group.[1][2] This amphiphilic structure makes it a valuable non-ionic surfactant and a versatile

linker in various scientific and biomedical applications. The aliphatic chain provides a

hydrophobic anchor for integration into lipid bilayers or for adsorption onto non-polar surfaces,

while the flexible, water-soluble PEG6 chain enhances biocompatibility and reduces non-

specific protein adsorption.[3] The terminal hydroxyl group serves as a reactive site for further

chemical modification and bioconjugation.[4][5]

Core Properties and Data
The unique characteristics of C11-PEG6-alcohol stem from its dual-nature structure. The long

alkyl chain facilitates self-assembly and surface anchoring, whereas the PEG component

imparts hydrophilicity and steric stabilization.
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A summary of the key quantitative data for C11-PEG6-alcohol is presented below. These

properties are crucial for designing experiments, predicting behavior in various solvents, and

understanding its interaction with biological systems.

Property Value Reference / Note

IUPAC Name

2-[2-[2-[2-(2-

undecoxyethoxy)ethoxy]ethoxy

]ethoxy]ethanol

[5]

Synonyms

3,6,9,12,15-

Pentaoxahexacosan-1-ol, C11-

PEG6-OH

[1][2][5]

CAS Number 92691-26-4 [1][2][5][6]

Molecular Formula C21H44O6 [1][5][7]

Molecular Weight
392.57 g/mol (often cited as

392.6 g/mol )
[5][6][7]

Appearance
Varies (typically a liquid or

waxy solid)

General knowledge based on

similar PEGylated lipids.

Solubility Soluble in DMSO, DCM, DMF

[2] The PEG chain enhances

solubility in aqueous media.[1]

[4][5]

Storage Conditions -20°C [2][5][6]

Purity
≥95% (typical for commercial

products)
[3][5]

Note: Some physical properties like density and refractive index are not readily available for the

specific C11-PEG6-alcohol conjugate but can be approximated from similar structures. For

instance, a related compound, hexa(ethylene glycol)mono-11-(acetylthio)undecyl ether, has a

density of 1.0474 g/mL at 25°C and a refractive index of n20/D 1.4782. These values provide

an estimate for the physical characteristics of C11-PEG6-alcohol.

Experimental Protocols and Applications
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C11-PEG6-alcohol is a key component in surface modification, drug delivery systems, and

bioconjugation. Its terminal hydroxyl group allows for the attachment of various molecules, such

as targeting ligands, drugs, or fluorescent probes.[8]

This protocol describes the use of a thiol-derivatized C11-PEG6 molecule to form a protein-

resistant SAM on a gold substrate. The terminal alcohol can then be activated for subsequent

covalent immobilization of a biomolecule (e.g., an antibody).

Objective: To create a biocompatible, functionalized surface for biosensor or biomaterial

applications.

Methodology:

Thiol Derivatization (if starting with C11-PEG6-alcohol):

Convert the terminal hydroxyl group of C11-PEG6-alcohol to a thiol (-SH) group using a

suitable reaction, such as a Mitsunobu reaction with thioacetic acid followed by hydrolysis,

or by converting the alcohol to a tosylate followed by substitution with potassium

thioacetate. This creates C11-PEG6-thiol, the active molecule for gold surface binding.

Substrate Preparation:

Use a gold-coated substrate (e.g., glass slide or silicon wafer).

Clean the substrate by sonicating in acetone, then ethanol, and finally deionized water (15

minutes each).

Dry the substrate under a stream of nitrogen gas.

Treat with UV-Ozone for 20 minutes to remove organic contaminants and create a

hydrophilic, clean gold surface.

SAM Formation:

Prepare a 1 mM solution of C11-PEG6-thiol in absolute ethanol.

Immerse the clean, dry gold substrate into the thiol solution.
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Allow the self-assembly to proceed for 18-24 hours at room temperature in a dark,

vibration-free environment.

After incubation, remove the substrate and rinse thoroughly with ethanol to remove non-

chemisorbed molecules.

Dry the SAM-coated substrate under a stream of nitrogen.

Activation of Terminal Hydroxyl Groups (if using underivatized C11-PEG6-alcohol in a mixed

monolayer):

To immobilize a protein, the terminal -OH groups on the SAM can be activated. For

example, activate with N,N'-disuccinimidyl carbonate (DSC) in the presence of a base like

triethylamine in an anhydrous solvent (e.g., acetonitrile) to form an NHS-ester activated

surface.

Rinse the activated surface with the anhydrous solvent and dry under nitrogen.

Biomolecule Immobilization:

Immediately apply a solution of the desired biomolecule (e.g., 100 µg/mL antibody in

phosphate-buffered saline, pH 7.4) to the activated surface.

Incubate for 2-4 hours at room temperature in a humid chamber.

Rinse with buffer to remove unbound biomolecules.

Block any remaining active sites by incubating with a blocking agent (e.g., 1 M

ethanolamine, pH 8.5) for 30 minutes.

Rinse with buffer and store hydrated at 4°C.

Visualizations: Workflows and Logical Structures
Diagrams created using Graphviz help to visualize the complex processes and relationships

involved in the application of C11-PEG6-alcohol.
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This diagram illustrates the step-by-step process described in the experimental protocol for

creating a functionalized biosensor surface.
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Workflow for creating a functionalized surface using C11-PEG6-thiol.

This diagram shows the conceptual role of C11-PEG6-alcohol (or its lipid-conjugated form) in

a lipid nanoparticle, where it provides a "stealth" layer to improve circulation time in vivo.
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Role of a PEG-lipid in providing a stealth shield for a lipid nanoparticle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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